N-cyclopentyl-3-{[4-(2,5-dimethylphenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide

• IUPAC Name: N-cyclopentyl-3-[4-(2,5-dimethylphenyl)piperazin-1-yl]sulfonylthiophene-2-carboxamide
• InChI: InChI=1S/C22H29N3O3S2/c1-16-7-8-17(2)19(15-16)24-10-12-25(13-11-24)30(27,28)20-9-14-29-21(20)22(26)23-18-5-3-4-6-18/h7-9,14-15,18H,3-6,10-13H2,1-2H3,(H,23,26)
• InChI Key: NUSNKGLFLPJJJA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2CCN(CC2)S(=O)(=O)C3=C(SC=C3)C(=O)NC4CCCC4
• Molecular Formula: C22H29N3O3S2
• Molecular Weight: 447.6 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a cyclopentyl group, a piperazine ring, a sulfonyl group, and a carboxamide group attached to a thiophene ring. These functional groups suggest that the compound could have interesting chemical properties and potential applications in fields like medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a heterocyclic ring (thiophene). The exact structure would depend on the specific arrangement and connectivity of these groups within the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Properties such as solubility, melting point, boiling point, and reactivity can be influenced by the functional groups present in the molecule.

Mechanism of Action

The mechanism of action of a compound usually refers to how it interacts with biological systems, which is typically studied in the context of drug discovery. Without specific studies on this compound, it’s not possible to provide a mechanism of action.

Safety and Hazards

Without specific safety data for this compound, general safety precautions for handling organic compounds should be followed. This includes avoiding inhalation or contact with skin and eyes, and using the compound in a well-ventilated area.

Future Directions

The potential applications and future directions for this compound would depend on its physical and chemical properties, as well as its activity in biological systems. It could potentially be explored for uses in fields like medicinal chemistry, materials science, or chemical synthesis.